Cas no 261633-26-5 (5-(4-TERT-BUTYLPHENYL)-4-[3-(TRIFLUOROMETHYL)PHENYL]-1,2,4-TRIAZOLE-3-THIOL)

5-(4-TERT-BUTYLPHENYL)-4-[3-(TRIFLUOROMETHYL)PHENYL]-1,2,4-TRIAZOLE-3-THIOL structure
261633-26-5 structure
Product Name:5-(4-TERT-BUTYLPHENYL)-4-[3-(TRIFLUOROMETHYL)PHENYL]-1,2,4-TRIAZOLE-3-THIOL
CAS No:261633-26-5
MF:C19H18F3N3S
MW:377.426533222198
MDL:MFCD00177364
CID:842363
Update Time:2026-04-29

5-(4-TERT-BUTYLPHENYL)-4-[3-(TRIFLUOROMETHYL)PHENYL]-1,2,4-TRIAZOLE-3-THIOL Chemical and Physical Properties

Names and Identifiers

    • 5-(4-TERT-BUTYLPHENYL)-4-[3-(TRIFLUOROMETHYL)PHENYL]-1,2,4-TRIAZOLE-3-THIOL
    • 5-[4-(tert-Butyl)phenyl]-4-[3-(trifluoromethyl)-phenyl]-4H-1,2,4-triazole-3-thiol
    • 5-(4-tert-butylphenyl)-4-[3-(trifluoromethyl)phenyl]-2,4-dihydro-3H-1,2,4-triazole-3-thione
    • MDL： MFCD00177364
    • Inchi： InChI=1S/C19H18F3N3S/c1-18(2,3)13-9-7-12(8-10-13)16-23-24-17(26)25(16)15-6-4-5-14(11-15)19(20,21)22/h4-11H,1-3H3,(H,24,26)
    • InChI Key： BKYNVRSVBTXYKH-UHFFFAOYSA-N
    • SMILES： CC(C)(C)C1=CC=C(C=C1)C2=NN=C(N2C3=CC=CC(=C3)C(F)(F)F)S

Computed Properties

  • Exact Mass: 377.11754
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4

Experimental Properties

  • Melting Point: 256 °C
  • PSA: 27.63
  • Sensitiveness: Stench

5-(4-TERT-BUTYLPHENYL)-4-[3-(TRIFLUOROMETHYL)PHENYL]-1,2,4-TRIAZOLE-3-THIOL Security Information

  • Hazard Statement： Irritant/Stench
  • Hazardous Material Identification： Xi
  • Safety Term：S24/25

5-(4-TERT-BUTYLPHENYL)-4-[3-(TRIFLUOROMETHYL)PHENYL]-1,2,4-TRIAZOLE-3-THIOL Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
PC9597-1g
5-(4-tert-Butylphenyl)-4-[3-(trifluoromethyl)phenyl]-1,2,4-triazole-3-thiol
 261633-26-5
1g
 £65.00 2025-02-20
Apollo Scientific
PC9597-5g
5-(4-tert-Butylphenyl)-4-[3-(trifluoromethyl)phenyl]-1,2,4-triazole-3-thiol
 261633-26-5
5g
 £238.00 2025-02-20
Apollo Scientific
PC9597-10g
5-(4-tert-Butylphenyl)-4-[3-(trifluoromethyl)phenyl]-1,2,4-triazole-3-thiol
 261633-26-5
10g
 £417.00 2025-02-20
Chemenu
CM515840-1g
5-(4-(tert-Butyl)phenyl)-4-(3-(trifluoromethyl)phenyl)-4H-1,2,4-triazole-3-thiol
 261633-26-5 97%
1g
 $113 2024-07-28
Chemenu
CM515840-5g
5-(4-(tert-Butyl)phenyl)-4-(3-(trifluoromethyl)phenyl)-4H-1,2,4-triazole-3-thiol
 261633-26-5 97%
5g
 $306 2024-07-28
abcr
AB232018-1 g
5-(4-tert-Butylphenyl)-4-[3-(trifluoromethyl)phenyl]-1,2,4-triazole-3-thiol, 95%; .
 261633-26-5 95%
1g
 €102.10 2023-04-27
abcr
AB232018-5 g
5-(4-tert-Butylphenyl)-4-[3-(trifluoromethyl)phenyl]-1,2,4-triazole-3-thiol, 95%; .
 261633-26-5 95%
5g
 €294.20 2023-04-27
abcr
AB232018-10 g
5-(4-tert-Butylphenyl)-4-[3-(trifluoromethyl)phenyl]-1,2,4-triazole-3-thiol, 95%; .
 261633-26-5 95%
10g
 €486.40 2023-04-27
abcr
AB232018-1g
5-(4-tert-Butylphenyl)-4-[3-(trifluoromethyl)phenyl]-1,2,4-triazole-3-thiol, 95%; .
 261633-26-5 95%
1g
 €102.30 2024-04-18
abcr
AB232018-5g
5-(4-tert-Butylphenyl)-4-[3-(trifluoromethyl)phenyl]-1,2,4-triazole-3-thiol, 95%; .
 261633-26-5 95%
5g
 €289.20 2024-04-18

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